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Compound of Interest

Compound Name: 2-(4-Oxopiperidin-1-yl)acetonitrile

Cat. No.: B1302792

CAS Number: 259180-65-9
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(4-Oxopiperidin-1-
yl)acetonitrile, a heterocyclic compound with potential applications in medicinal chemistry and
drug discovery. This document consolidates available data on its chemical and physical
properties, safety and handling, and potential biological relevance.

Chemical and Physical Properties

2-(4-Oxopiperidin-1-yl)acetonitrile is a piperidine derivative characterized by a cyanomethyl
group attached to the nitrogen atom of a 4-oxopiperidine ring.[1]
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Property Value Source
CAS Number 259180-65-9 [1]
Molecular Formula C7H10N20 [1]
Molecular Weight 138.17 g/mol [1]
Appearance No.t explicitly stated, likely a W
solid

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 2-(4-Oxopiperidin-1-
yl)acetonitrile is not readily available in the public domain, a general synthetic approach can
be inferred from standard organic chemistry principles. The synthesis would likely involve the
N-alkylation of 4-piperidone with a haloacetonitrile, such as chloroacetonitrile or
bromoacetonitrile, in the presence of a suitable base to neutralize the hydrogen halide
byproduct.

A potential synthetic pathway is illustrated below:
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Reactants Reaction Conditions

4-Piperidone (Haloacetonitrile (e.g., CICHzCN)) [Base (e.g., K2COs3, EtsN)) (Solvent (e.g., Acetonitrile, DMF))

\ 4

g 2-(4-Oxopiperidin-1-yl)acetonitrile S
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Dissolve 4-piperidone and base in an appropriate solvent

:

Add haloacetonitrile dropwise at a controlled temperature

v
[Stir the reaction mixture at room temperature or gentle heat)

v
G/Ionitor reaction progress by TLC or LC-MS]

l

[Perform agueous workup to remove salts and impuritiesj

l

[Extract the product into an organic solvent)

l

[Dry the organic layer over an anhydrous salt (e.g., NazSO4))

l

[Concentrate the solution under reduced pressure)

l

[Purify the crude product by column chromatography or recrystallizationj

'

[Characterize the final product (NMR, MS, IRD
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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